Cas no 68029-79-8 (3-Bromo-2-hydroxy-5-(methylsulfonyl)benzoic acid)

• Product Name: 3-Bromo-2-hydroxy-5-(methylsulfonyl)benzoic acid
• CAS No: 68029-79-8
• MF: C₈H₇BrO₅S
• MW: 295.107180833817
• MDL: MFCD32695637
• CID: 4785416
• Update Time: 2025-11-01

3-Bromo-2-hydroxy-5-(methylsulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-hydroxy-5-methylsulfonylbenzoic acid
• 3-Bromo-2-hydroxy-5-(methylsulfonyl)benzoic acid

• MDL： MFCD32695637
• Inchi： 1S/C8H7BrO5S/c1-15(13,14)4-2-5(8(11)12)7(10)6(9)3-4/h2-3,10H,1H3,(H,11,12)
• InChI Key： OGZRRLHBTSKXNB-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)C=C(C=1)S(C)(=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 1.6
• Topological Polar Surface Area: 100

Additional information on 3-Bromo-2-hydroxy-5-(methylsulfonyl)benzoic acid

3-Bromo-2-hydroxy-5-methylsulfonylbenzoic Acid (CAS No. 68029-79-8): Properties, Applications, and Market Insights

3-Bromo-2-hydroxy-5-methylsulfonylbenzoic acid (CAS No. 68029-79-8) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This brominated benzoic acid derivative is characterized by its unique molecular structure, featuring a hydroxy group, a methylsulfonyl moiety, and a bromine substituent. Its chemical formula is C₈H₇BrO₅S, and it has a molecular weight of 295.11 g/mol. The compound is often sought after for its role as an intermediate in the synthesis of more complex molecules.

The physical and chemical properties of 3-Bromo-2-hydroxy-5-methylsulfonylbenzoic acid make it a valuable reagent in organic synthesis. It typically appears as a white to off-white crystalline powder with a melting point range of 180–185°C. The presence of both electron-withdrawing (bromine and methylsulfonyl) and electron-donating (hydroxy) groups on the aromatic ring contributes to its reactivity, enabling diverse chemical transformations. Researchers frequently utilize this compound in cross-coupling reactions, esterifications, and as a building block for heterocyclic compounds.

In the pharmaceutical industry, 3-Bromo-2-hydroxy-5-methylsulfonylbenzoic acid serves as a key intermediate for the development of bioactive molecules. Its structural features are particularly useful in designing enzyme inhibitors and receptor modulators. Recent studies have explored its potential in creating novel anti-inflammatory agents and antioxidant compounds, aligning with current trends in drug discovery focused on oxidative stress-related diseases. The compound's sulfonyl group enhances its ability to interact with biological targets, making it a valuable scaffold in medicinal chemistry.

The synthetic applications of 3-Bromo-2-hydroxy-5-methylsulfonylbenzoic acid extend beyond pharmaceuticals. It is employed in the preparation of specialty chemicals, including dyes, agrochemicals, and advanced materials. In material science, researchers have investigated its incorporation into polymeric structures to modify thermal and electronic properties. The compound's versatility is further demonstrated in catalysis research, where it acts as a ligand or precursor for catalytic systems.

From a market perspective, the demand for 3-Bromo-2-hydroxy-5-methylsulfonylbenzoic acid has shown steady growth, particularly in regions with strong pharmaceutical and chemical manufacturing sectors. The compound is typically supplied by specialty chemical manufacturers with purity levels ranging from 95% to 99%. Current pricing trends reflect its status as a high-value intermediate, with costs influenced by raw material availability and production scale. Quality control measures for this compound emphasize HPLC purity analysis and spectroscopic characterization to ensure batch-to-batch consistency.

Recent advancements in green chemistry have impacted the production and use of 3-Bromo-2-hydroxy-5-methylsulfonylbenzoic acid. Manufacturers are increasingly adopting eco-friendly synthesis routes that reduce hazardous byproducts while maintaining high yields. This aligns with growing industry emphasis on sustainable chemical processes and regulatory requirements for environmentally benign production methods. Researchers are also exploring biocatalytic approaches to synthesize this compound and its derivatives.

For laboratories working with 3-Bromo-2-hydroxy-5-methylsulfonylbenzoic acid, proper storage conditions are essential to maintain stability. The compound should be kept in a cool, dry environment, protected from light and moisture. Standard laboratory safety protocols apply when handling this material, including the use of appropriate personal protective equipment. While not classified as highly hazardous, prudent chemical handling practices should always be observed.

The analytical characterization of 3-Bromo-2-hydroxy-5-methylsulfonylbenzoic acid typically involves techniques such as NMR spectroscopy (1H and 13C), mass spectrometry, and infrared spectroscopy. These methods confirm the compound's identity and purity, with particular attention to the positions of substituents on the aromatic ring. Quality assessment often includes melting point determination and chromatographic analysis to verify the absence of impurities.

Looking ahead, research directions for 3-Bromo-2-hydroxy-5-methylsulfonylbenzoic acid include exploring its potential in drug delivery systems and as a component in functional materials. The compound's unique combination of substituents offers opportunities for further structure-activity relationship studies in various applications. As synthetic methodologies continue to advance, we can anticipate new derivatives and applications emerging for this versatile benzoic acid derivative in both academic and industrial settings.